3-(1,3-Dioxoisoindolin-2-yl)-2-oxopropyl acetate

Specification

• CAS No.: 35750-05-1
• Molecular Formula: C13H11NO5
• Molecular Weight: 261.23 g/mol
• IUPAC Name: [3-(1,3-dioxoisoindol-2-yl)-2-oxopropyl] acetate
• Standard InChI: InChI=1S/C13H11NO5/c1-8(15)19-7-9(16)6-14-12(17)10-4-2-3-5-11(10)13(14)18/h2-5H,6-7H2,1H3
• Standard InChI Key: VNKCOUFSRAYCHL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)CN1C(=O)C2=CC=CC=C2C1=O

Introduction

3-(1,3-Dioxoisoindolin-2-yl)-2-oxopropyl acetate is a complex organic compound with a molecular formula of C13H11NO5. It is characterized by its structural components, including an isoindolinone ring system and an acetate group attached to a 2-oxopropyl chain. This compound is of interest in various chemical and pharmaceutical research contexts due to its unique structure and potential applications.

Structural Information

• Molecular Formula: C13H11NO5

• SMILES: CC(=O)OCC(=O)CN1C(=O)C2=CC=CC=C2C1=O

• Monoisotopic Mass: The monoisotopic mass for a compound with a similar formula (C13H11NO5S) is reported as 293.0358 Da, but for the exact compound , this detail is not explicitly provided in the available sources.

Potential Applications

While specific applications of 3-(1,3-Dioxoisoindolin-2-yl)-2-oxopropyl acetate are not widely documented, compounds with similar structures are often explored in pharmaceutical and materials science research. The presence of an isoindolinone ring system suggests potential biological activity, which could be relevant in drug discovery efforts.

Patent Information

There are two patents associated with compounds having the molecular formula C13H11NO5, although these may not specifically relate to 3-(1,3-Dioxoisoindolin-2-yl)-2-oxopropyl acetate itself. Patents in this area typically cover novel synthesis methods or applications of related compounds.

Data Table: Structural Information

Property	Description
Molecular Formula	C13H11NO5
SMILES	CC(=O)OCC(=O)CN1C(=O)C2=CC=CC=C2C1=O
Monoisotopic Mass (Similar Formula)	293.0358 Da (for C13H11NO5S)